6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine

• Molecular Formula: C10H8Cl2N4S
• Molecular Weight: 287.17 g/mol
• IUPAC Name: 6-chloro-2-[(4-chloropyridin-2-yl)methylsulfanyl]pyrimidin-4-amine
• InChI: InChI=1S/C10H8Cl2N4S/c11-6-1-2-14-7(3-6)5-17-10-15-8(12)4-9(13)16-10/h1-4H,5H2,(H2,13,15,16)
• InChI Key: RCDBDZLYVWLHMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1Cl)CSC2=NC(=CC(=N2)Cl)N

Description

6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8Cl2N4S and its molecular weight is 287.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-[(4-chloro-2-pyridyl)methylsulfanyl]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Amino-6-chloro-2-thio-pyrimidine (Cpd #110; 614 mg, 2.38 mmol) in ethanol (1.5 ml) is treated with 3.25 M NaOH (1.47 ml, 4.8 mmol) and the mixture is warmed to 50° C. 4-chloro-2-chloromethyl pyridine is added and the solution is stirred warm for 1 hour. The reaction mixture is cooled and concentrated in vacuo, and the resultant solid is filtered and washed with water followed by cold ethanol, mp 195° C.